(1-(4-Fluorophenyl)cyclopropyl)(2-(4-(trifluoromethyl)phenyl)morpholino)methanone

• IUPAC Name: [1-(4-fluorophenyl)cyclopropyl]-[2-[4-(trifluoromethyl)phenyl]morpholin-4-yl]methanone
• InChI: InChI=1S/C21H19F4NO2/c22-17-7-5-15(6-8-17)20(9-10-20)19(27)26-11-12-28-18(13-26)14-1-3-16(4-2-14)21(23,24)25/h1-8,18H,9-13H2
• InChI Key: CYAUKQORZPQLHJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C2=CC=C(C=C2)F)C(=O)N3CCOC(C3)C4=CC=C(C=C4)C(F)(F)F
• Molecular Formula: C21H19F4NO2
• Molecular Weight: 393.4 g/mol

Description

Molecular Structure Analysis

This would involve techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the precise arrangement of atoms in the molecule.

Chemical Reactions Analysis

This would look at how the compound reacts with other substances. It could include studies of its reactivity, stability, and the products formed when it reacts.

Physical And Chemical Properties Analysis

This would involve measuring properties such as the compound’s melting point, boiling point, solubility, and pH. It could also include studies of its spectroscopic properties.

Scientific Research Applications

Antiviral Activity

• Researchers have synthesized various indole derivatives, and some exhibit antiviral properties. For instance:
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Anti-HIV Potential

• The compound’s structure suggests it could be relevant in anti-HIV research. .
• For instance, Kasralikar et al. .

Biochemical Research

• The compound may find applications in biochemical research to study enzyme-substrate interactions. .

Enzyme Inhibition Studies

• .

Safety And Hazards

This would involve looking at the compound’s toxicity, flammability, and any other hazards it might pose. It would also look at appropriate safety precautions for handling the compound.

Future Directions

This would involve a discussion of areas for future research. This could include potential applications of the compound, or areas where our understanding of its properties is currently limited.